Sodium Bromide

• IUPAC Name: sodium;bromide
• InChI: InChI=1S/BrH.Na/h1H;/q;+1/p-1
• InChI Key: JHJLBTNAGRQEKS-UHFFFAOYSA-M
• Canonical SMILES: [Na+].[Br-]
• Molecular Formula: NaBr, BrNa
• DSSTOX Substance ID: DTXSID3034903
• Molecular Weight: 102.89 g/mol
• Physical Description: Dry Powder; Dry Powder, Liquid; Liquid; Liquid, Other Solid; Other Solid, White solid; Absorbs moisture from air (but not deliquescent); [Merck Index] Colorless or white hygroscopic solid; [HSDB] Colorless odorless crystalline solid; [MSDSonline]
• Boiling Point: 1390 °C
• Solubility: Moderately soluble in alcohol, 1 g dissolves in 1.1 mL water, about 16 mL alcohol, 6 mL methanol, In water, 94.6 g/100 g water at 25 °C
• Density: 3.21
• Color/Form: White crystals, granules, or powder, White, cubic crystals
• CAS No.: 7647-15-6
• Melting Point: 755 °C

Description

Sodium bromide is an inorganic compound with the chemical formula NaBr. It is a high-melting white, crystalline solid that closely resembles sodium chloride. This compound is widely used as a source of the bromide ion and has numerous applications in various fields .

Synthetic Routes and Reaction Conditions:

this compound can be synthesized by reacting sodium hydroxide with hydrobromic acid. The reaction is as follows:

Neutralization Method: $$\text{NaOH} + \text{HBr} \rightarrow \text{NaBr} + \text{H}_2\text{O}$$NaOH+HBr→NaBr+H2​O

Another method involves the reduction of bromine with sodium or sodium carbonate. For example:

Reduction Method: $$\text{Br}_2 + 2\text{Na} \rightarrow 2\text{NaBr}$$Br2​+2Na→2NaBr

$$\text{Br}_2 + \text{Na}_2\text{CO}_3 \rightarrow 2\text{NaBr} + \text{CO}_2$$Br2​+Na2​CO3​→2NaBr+CO2​

Industrial Production Methods:

Neutralization Process: This involves the reaction of sodium carbonate or sodium bicarbonate with hydrobromic acid, followed by concentration, cooling, filtration, and drying to obtain anhydrous this compound.

Types of Reactions:

this compound is often used in substitution reactions to convert alkyl chlorides to alkyl bromides via the Finkelstein reaction:

Substitution Reactions: $$\text{NaBr} + \text{RCl} \rightarrow \text{RBr} + \text{NaCl}$$NaBr+RCl→RBr+NaCl

this compound can be oxidized by chlorine to produce bromine:

Oxidation Reactions: $$2\text{NaBr} + \text{Cl}_2 \rightarrow \text{Br}_2 + 2\text{NaCl}$$2NaBr+Cl2​→Br2​+2NaCl

Common Reagents and Conditions:

this compound reacts with silver nitrate to form silver bromide, a pale yellow precipitate:

Silver Nitrate Test: $$\text{NaBr} + \text{AgNO}_3 \rightarrow \text{AgBr} + \text{NaNO}_3$$NaBr+AgNO3​→AgBr+NaNO3​

Major Products:

Bromine: Produced from the oxidation of this compound.

Alkyl Bromides: Formed from substitution reactions involving this compound

Chemistry:

• This compound is used as a source of bromine in organic synthesis and as a nucleophile in substitution reactions .

Biology and Medicine:

• Historically, this compound was used as a sedative and anticonvulsant. It has largely been replaced by safer and more effective medications .

Industry:

• This compound is used as a disinfectant for hot tubs and swimming pools, where it serves as a bromine ion reservoir .
• It is also used in the preparation of photographic solutions and as an analytical reagent for trace determination of metals .

Mechanism of Action

Sodium bromide exerts its effects primarily through the bromide ion. In the nervous system, bromide ions enhance the inhibitory effects of gamma-aminobutyric acid (GABA), leading to sedative and anticonvulsant effects. The bromide ion competes with chloride ions in the body, affecting neuronal excitability .

Comparison with Similar Compounds

Sodium Chloride (NaCl): Similar in structure and appearance but does not provide bromide ions.

Potassium Bromide (KBr): Also used as a sedative and anticonvulsant, with similar effects due to the bromide ion.

Uniqueness:

• Sodium bromide is unique in its ability to serve as a source of bromine and its wide range of applications in organic synthesis, medicine, and industry. Its high solubility in water and other solvents makes it versatile for various uses .